Cas no 1167056-71-4 (Methyl 6-nitro-1H-indazole-3-carboxylate)

• Product Name: Methyl 6-nitro-1H-indazole-3-carboxylate
• CAS No: 1167056-71-4
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD11845648
• CID: 1032390
• PubChem ID: 53399531
• Update Time: 2025-04-20

Methyl 6-nitro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-nitro-1H-indazole-3-carboxylate
• Methyl-6-nitro-1H-indazole-3-carboxylate
• AM81134
• Methyl6-nitro-1H-indazole-3-carboxylate
• AKOS016012126
• MFCD11845648
• AS-42074
• 1H-INDAZOLE-3-CARBOXYLIC ACID, 6-NITRO-, METHYL ESTER
• CS-D0090
• 1167056-71-4
• A893517
• DB-361003
• DTXSID00694640

• MDL： MFCD11845648
• Inchi： 1S/C9H7N3O4/c1-16-9(13)8-6-3-2-5(12(14)15)4-7(6)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： BTIPBYPPBACDLK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(=CC=2NN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 440.0±25.0 °C at 760 mmHg
• Flash Point: 219.9±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 6-nitro-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles